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Compound of Interest

Compound Name: Isoamyl-n-propyl-amine

Cat. No.: B15358245 Get Quote

In-Depth Technical Guide: Isoamyl-n-propyl-
amine
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Isoamyl-n-propyl-amine, a secondary amine of

interest in various chemical and pharmaceutical research domains.

Core Molecular Data
The fundamental molecular properties of Isoamyl-n-propyl-amine are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and

interpretation of experimental results.

Parameter Value

Molecular Formula C₈H₁₉N

Molecular Weight 129.2432 g/mol [1]

Molecular Composition and Connectivity
The molecular formula C₈H₁₉N indicates a composition of eight carbon atoms, nineteen

hydrogen atoms, and one nitrogen atom. The structure of Isoamyl-n-propyl-amine is
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characterized by an isoamyl group and an n-propyl group attached to a central nitrogen atom.

This arrangement is visualized in the following diagram.

Caption: Skeletal structure of Isoamyl-n-propyl-amine.

Note: Hydrogen atoms are omitted for clarity in the skeletal diagram but are accounted for in

the molecular formula and weight.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Isoamyl-n-
propyl-amine can be found in established chemical literature. Key experimental techniques

would include:

Synthesis: Reductive amination of isoamylamine with propionaldehyde or nucleophilic

substitution of an isoamyl halide with n-propylamine.

Purification: Fractional distillation under reduced pressure is a common method for purifying

amines.

Characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the

structure and assess purity.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the N-H and C-N functional groups.

Gas Chromatography (GC): To assess purity and identify any volatile impurities.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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